Cas no 24472-59-1 (2-Pyridinecarboxylicacid, 5-heptyl-)

2-Pyridinecarboxylicacid, 5-heptyl- structure
24472-59-1 structure
Product Name:2-Pyridinecarboxylicacid, 5-heptyl-
CAS No:24472-59-1
MF:C13H19NO2
MW:221.29546380043
CID:269910
PubChem ID:212529
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 5-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 5-heptyl-
    • 5-heptylpyridine-2-carboxylic acid
    • 5-Heptylpicolinic acid
    • 5-Heptyl-picolinsaeure
    • 5-heptyl-pyridine-2-carboxylic acid
    • AC1L4T3W
    • AC1Q5UFJ
    • BRN 0390542
    • CTK1A4539
    • Picolinic acid, 5-heptyl-
    • SR-01000359443-1
    • 24472-59-1
    • SR-01000359443
    • AKOS015955820
    • 2-Pyridinecarboxylic acid, 5-heptyl-
    • SCHEMBL10662786
    • 5-22-02-00400 (Beilstein Handbook Reference)
    • DTXSID30179238
    • Inchi: 1S/C13H19NO2/c1-2-3-4-5-6-7-11-8-9-12(13(15)16)14-10-11/h8-10H,2-7H2,1H3,(H,15,16)
    • InChI Key: RXWKVXFXMNGIIC-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C=N1)CCCCCCC)=O

Computed Properties

  • Exact Mass: 221.14167
  • Monoisotopic Mass: 221.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.051
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.519
  • PSA: 50.19
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